Cas no 292621-61-5 (2,3,4,6-Tetrafluorobenzyl chloride, 97%)

• Product Name: 2,3,4,6-Tetrafluorobenzyl chloride, 97%
• CAS No: 292621-61-5
• MF: C₇H₃ClF₄
• MW: 198.545335054398
• MDL: MFCD03001151
• CID: 852701
• PubChem ID: 2783278
• Update Time: 2025-06-29

2,3,4,6-Tetrafluorobenzyl chloride, 97% Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-1,3,4,5-tetrafluorobenzene
• 2,3,4 '-TRIHYDROXY ACID,TOLUENE
• 2,3,4,6-Tetrafluorobenzyl chloride
• DB-346408
• DTXSID40382554
• AKOS037646193
• 292621-61-5
• Benzene, 2-(chloromethyl)-1,3,4,5-tetrafluoro-
• SCHEMBL9654128
• 2,3,4,6-Tetrafluorobenzyl chloride,97%
• AS-67188
• 2,3,4,6-Tetrafluorobenzyl chloride, 97%

• MDL： MFCD03001151
• Inchi： 1S/C7H3ClF4/c8-2-3-4(9)1-5(10)7(12)6(3)11/h1H,2H2
• InChI Key： MJAWZQXEHKHHOK-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(=C(C=1F)F)F)F

Computed Properties

• Exact Mass: 197.98600
• Monoisotopic Mass: 197.9859404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 125℃/70mm
• Refractive Index: 1.4580
• PSA: 0.00000
• LogP: 2.98180

2,3,4,6-Tetrafluorobenzyl chloride, 97% Security Information

• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 2,3,4,6-Tetrafluorobenzyl chloride, 97%

2,3,4,6-Tetrafluorobenzyl Chloride (CAS No. 292621-61-5)

Introduction to 2,3,4,6-Tetrafluorobenzyl Chloride

2,3,4,6-Tetrafluorobenzyl chloride (CAS No. 292621-61-5) is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which features a benzene ring substituted with four fluorine atoms at the 2, 3, 4, and 6 positions and a chlorine atom at the benzyl position. The high degree of fluorination makes this compound particularly interesting for applications in drug discovery and advanced materials development.

Structural Insights and Physical Properties

The molecular structure of 2,3,4,6-tetrafluorobenzyl chloride is highly symmetrical due to the substitution pattern of the fluorine atoms on the benzene ring. This symmetry contributes to its stability and reactivity in various chemical reactions. The compound exists as a white crystalline solid under standard conditions and has a melting point of approximately 70°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for use in solution-phase synthesis.

Synthesis and Reactivity

The synthesis of 2,3,4,6-tetrafluorobenzyl chloride typically involves multi-step processes that include fluorination of aromatic rings followed by selective substitution reactions. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for producing this compound. The reactivity of tetrafluorobenzyl chloride is primarily driven by the electron-withdrawing effects of the fluorine atoms on the benzene ring.

One notable application of this compound is its use as an electrophilic reagent in nucleophilic aromatic substitution reactions. The presence of multiple electron-withdrawing groups (EWGs) on the benzene ring enhances the electrophilicity at specific positions on the ring, making it an ideal substrate for such reactions.

Applications in Drug Discovery and Materials Science

Due to its unique electronic properties and structural rigidity, tetrafluorobenzyl chloride has found applications in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases.

In materials science,tetrafluorobenzyl chloride serves as a building block for constructing advanced materials with tailored electronic properties.

Recent studies have demonstrated its potential as a precursor for synthesizing highly conductive polymers and functionalized surfaces with applications in electronics and sensors.

Moreover,tetrafluorobenzyl chloride's role in catalysis has been explored, where it acts as a ligand or catalyst in transition metal-catalyzed reactions.

Latest Research Developments

Recent research has focused on optimizing the synthesis of tetrafluorobenzyl chloride, improving its purity while reducing production costs.

New insights into its reactivity under mild conditions have expanded its utility in complex molecule synthesis.

Conclusion

In summary,tetrafluorobenzyl chloride (CAS No. 292621-61-5) stands out as a versatile compound with significant potential across multiple scientific disciplines.